Cas no 55536-65-7 (3,4-Bis(phenylmethoxy)benzeneethanamine)

• Product Name: 3,4-Bis(phenylmethoxy)benzeneethanamine
• CAS No: 55536-65-7
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• MDL: MFCD00184832
• CID: 3374913
• PubChem ID: 423869
• Update Time: 2025-04-21

3,4-Bis(phenylmethoxy)benzeneethanamine Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE, 3,4-BIS(PHENYLMETHOXY)-
• 2-(3,4-bis(benzyloxy)phenyl)ethanamine
• 2-[3,4-bis(phenylmethoxy)phenyl]ethanamine
• 3,4-Bis(phenylmethoxy)benzeneethanamine
• EINECS 216-924-4
• MLS001359967
• MFCD00184832
• 3,4-Bis(benzyloxy)phenethylamine hydrochloride
• Q27216102
• 55536-65-7
• 3,4-dibenzyloxyphenethyl amine
• BDBM79263
• 216-924-4
• 2-(3,4-dibenzoxyphenyl)ethylamine;hydrochloride
• DA-04913
• 2-[3,4-BIS(BENZYLOXY)PHENYL]ETHANAMINE
• 3,4-BIS(BENZYLOXY)PHENETHYLAMINE
• AKOS024285099
• SCHEMBL3272392
• CHEMBL1620644
• cid_2723941
• JXPQMHIXNPWEEK-UHFFFAOYSA-
• SY277945
• NSC 158272
• InChI=1/C22H23NO2/c23-14-13-18-11-12-21(24-16-19-7-3-1-4-8-19)22(15-18)25-17-20-9-5-2-6-10-20/h1-12,15H,13-14,16-17,23H2
• CHEBI:125481
• SMR001224333
• NCGC00247289-01
• 3,4-dibenzyloxyphenethylamine

• MDL： MFCD00184832
• Inchi： 1S/C22H23NO2/c23-14-13-18-11-12-21(24-16-19-7-3-1-4-8-19)22(15-18)25-17-20-9-5-2-6-10-20/h1-12,15H,13-14,16-17,23H2
• InChI Key： JXPQMHIXNPWEEK-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(OCC2=CC=CC=C2)C(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 333.172878976Da
• Monoisotopic Mass: 333.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines